2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(2-methyl-5-nitrophenyl)acetamide

• IUPAC Name: 2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methyl-5-nitrophenyl)acetamide
• InChI: InChI=1S/C18H14FN3O4/c1-11-2-7-15(22(24)25)10-16(11)20-18(23)9-14-8-17(26-21-14)12-3-5-13(19)6-4-12/h2-8,10H,9H2,1H3,(H,20,23)
• InChI Key: JNBUPDGHIIPVNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CC2=NOC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C18H14FN3O4
• Molecular Weight: 355.3 g/mol

Description

2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(2-methyl-5-nitrophenyl)acetamide is a chemical compound that has potential applications in scientific research.

Scientific Research Applications

Metabolic Studies and Toxicity Analysis

Research on compounds similar to flutamide, an antiandrogen used in prostate cancer treatment, has led to the detection of new metabolites indicative of the drug's metabolic pathways and potential toxicities. Such studies are critical for understanding drug behavior in the human body and assessing risks of hepatic dysfunction associated with medication use (Goda et al., 2006).

Photochemical Reactions

Investigations into the photochemical behaviors of drugs like flutamide in different solvents have implications for understanding how exposure to light affects drug stability and efficacy. This is particularly relevant for developing formulations with improved shelf life and reduced adverse reactions upon light exposure (Watanabe, Fukuyoshi, & Oda, 2015).

Antipsychotic Agent Development

Compounds with structural similarities have been explored for their potential antipsychotic effects, providing insights into novel therapeutic pathways that do not rely on traditional dopamine receptor interactions. This research is vital for developing new treatments for psychiatric conditions with fewer side effects (Wise et al., 1987).

Antitumor Activities

The synthesis and evaluation of novel isoxazole compounds for their antitumor activities illustrate the ongoing search for more effective cancer treatments. These studies contribute to the broader field of medicinal chemistry by identifying new compounds with potential therapeutic benefits (Qi Hao-fei, 2011).

Antioxidant Activity

Research on coordination complexes constructed from pyrazole-acetamide derivatives has highlighted the potential antioxidant activities of these compounds. Antioxidants play a crucial role in mitigating oxidative stress, which is implicated in various diseases, including cancer and neurodegenerative disorders (Chkirate et al., 2019).